3-(Chloromethyl)-3-(methoxymethyl)oxane
Description
3-(Chloromethyl)-3-(methoxymethyl)oxane is a six-membered oxygen-containing heterocyclic compound (oxane/tetrahydropyran backbone) substituted with chloromethyl (-CH₂Cl) and methoxymethyl (-CH₂OCH₃) groups at the 3-position. The chloromethyl group enhances its reactivity as a synthetic intermediate (e.g., in nucleophilic substitutions), while the methoxymethyl group contributes to solubility and stability.
Properties
Molecular Formula |
C8H15ClO2 |
|---|---|
Molecular Weight |
178.65 g/mol |
IUPAC Name |
3-(chloromethyl)-3-(methoxymethyl)oxane |
InChI |
InChI=1S/C8H15ClO2/c1-10-6-8(5-9)3-2-4-11-7-8/h2-7H2,1H3 |
InChI Key |
RIYVUCYCBUJHOZ-UHFFFAOYSA-N |
Canonical SMILES |
COCC1(CCCOC1)CCl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(Chloromethyl)-3-(methoxymethyl)oxane typically involves the following steps:
Formation of the Oxane Ring: This can be achieved through cyclization reactions involving appropriate precursors.
Introduction of Chloromethyl Group: Chloromethylation can be performed using reagents like formaldehyde and hydrochloric acid or chloromethyl methyl ether.
Introduction of Methoxymethyl Group: This can be done using methanol and a suitable base or methoxymethyl chloride.
Industrial Production Methods
Industrial production methods would likely involve optimizing the above synthetic routes for large-scale production, focusing on yield, purity, and cost-effectiveness. This might include using continuous flow reactors and advanced purification techniques.
Chemical Reactions Analysis
Types of Reactions
Substitution Reactions: The chloromethyl group can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.
Oxidation and Reduction: The compound can undergo oxidation to form corresponding oxides or reduction to form alcohols.
Elimination Reactions: Under certain conditions, elimination reactions can occur, leading to the formation of alkenes.
Common Reagents and Conditions
Nucleophiles: Sodium azide, potassium cyanide, and thiols.
Oxidizing Agents: Potassium permanganate, chromium trioxide.
Reducing Agents: Lithium aluminum hydride, sodium borohydride.
Major Products Formed
Substitution Products: Depending on the nucleophile used, various substituted oxanes can be formed.
Oxidation Products: Oxidized derivatives like carboxylic acids or ketones.
Reduction Products: Alcohols or alkanes.
Scientific Research Applications
3-(Chloromethyl)-3-(methoxymethyl)oxane can have several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex molecules.
Biology: Potential use in the modification of biomolecules for studying biological processes.
Medicine: Could be explored for its potential pharmacological properties.
Industry: Used in the production of polymers, resins, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 3-(Chloromethyl)-3-(methoxymethyl)oxane would depend on its specific application. Generally, the chloromethyl group can act as an electrophile, reacting with nucleophiles in biological systems or chemical reactions. The methoxymethyl group can influence the compound’s solubility and reactivity.
Comparison with Similar Compounds
Data Tables
Table 1: Structural and Physical Properties
*Calculated values based on structural analysis.
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